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Compound of Interest

Compound Name: 2-Ethynylpyrimidine

Cat. No.: B1314018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
2-Ethynylpyrimidine is a valuable building block in medicinal chemistry and materials science.

Its reactive ethynyl group and pyrimidine core make it a versatile synthon, but also susceptible

to degradation if not handled and stored correctly. This technical guide provides a

comprehensive overview of the known stability and recommended storage conditions for 2-
Ethynylpyrimidine. The information herein is synthesized from publicly available safety data

sheets and chemical supplier information. While specific, in-depth stability studies with

quantitative degradation kinetics are not readily available in the public domain, this guide

consolidates the existing knowledge to ensure the compound's integrity for research and

development purposes.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Ethynylpyrimidine is presented in

Table 1. These properties are essential for understanding the compound's behavior and for

developing appropriate analytical methods.

Table 1: Physicochemical Properties of 2-Ethynylpyrimidine
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Property Value Reference(s)

Molecular Formula C₆H₄N₂ [1][2][3]

Molecular Weight 104.11 g/mol [1][2][3]

Appearance
Solid, Powder, Colorless to

Brown Liquid
[2][3][4]

Melting Point 95-96.5 °C [1][3]

Boiling Point 228.2 °C at 760 mmHg [5]

Density 1.11 g/cm³ (predicted) [1]

Flash Point 103.6 °C [5]

Vapor Pressure 0.112 mmHg at 25°C [5]

Note: Some properties, like appearance, can vary between suppliers and batches.

Stability Profile and Recommended Storage
The chemical stability of 2-Ethynylpyrimidine is paramount for its effective use. The product is

generally considered stable under standard ambient conditions if stored correctly.[6] However,

its reactivity suggests that long-term stability is best maintained under controlled conditions.

Recommended Storage Conditions
Suppliers provide slightly varied recommendations for storage. A consolidated summary is

provided in Table 2 for easy comparison. For long-term storage, adhering to the most stringent

conditions is advisable.

Table 2: Summary of Recommended Storage Conditions
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Parameter Recommendation Rationale / Notes Reference(s)

Temperature

Room Temperature,

Cool place, Keep

refrigerated (2-8°C)

To minimize thermal

decomposition and

potential

polymerization of the

ethynyl group.

Refrigeration is the

most conservative

approach for long-

term storage.

[4][6][7][8]

Atmosphere

Store under an inert

atmosphere (e.g.,

Argon, Nitrogen)

To prevent oxidation

of the electron-rich

pyrimidine ring and

the ethynyl moiety.

[8]

Container
Tightly-closed original

container

Prevents

contamination and

exposure to moisture

and air.

[4][6][7][9]

Environment
Dry, well-ventilated

area

To avoid moisture

absorption and

degradation. Proper

ventilation is a

standard safety

practice.

[4][6][7][8]

Light Exposure
Store out of direct

sunlight

To prevent potential

light-induced

degradation or

polymerization. One

supplier notes it may

darken on storage

without loss of purity.

[8]

Incompatible Materials and Conditions to Avoid
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To ensure the stability of 2-Ethynylpyrimidine, contact with the following should be avoided:

Strong Oxidizing Agents: These can react with the pyrimidine ring and the ethynyl group.[7]

Heat, Sparks, and Open Flames: The compound is combustible.[4][7][8]

Dust Generation: Minimizing dust is important for handling solids to prevent inhalation and

potential dust explosions.[6][7]

Handling and Safety Precautions
Proper handling is crucial for both user safety and maintaining compound integrity.
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Caption: General workflow for receiving, storing, and handling 2-Ethynylpyrimidine.
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Potential Degradation Pathways
While specific degradation studies for 2-Ethynylpyrimidine were not identified, potential

degradation pathways can be inferred based on the chemical functionalities present. The

primary points of reactivity are the ethynyl group and the nitrogen atoms in the pyrimidine ring.

Potential Degradation Pathways
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Caption: Hypothetical degradation pathways for 2-Ethynylpyrimidine.

Oxidation: The electron-rich system can be susceptible to oxidation, potentially leading to the

formation of pyrimidine-2-carboxylic acid or other oxidized species.

Hydration: The ethynyl group can undergo hydration, especially in the presence of acid or

metal catalysts, to form 2-acetylpyrimidine.

Polymerization: Terminal alkynes are known to polymerize, a reaction that can be initiated by

heat, light, or trace metal catalysts. This would result in a complex mixture of oligomers and

polymers.

Ring Opening: Under harsh acidic or basic conditions, the pyrimidine ring itself could be

susceptible to hydrolytic cleavage, as seen in general pyrimidine catabolism pathways.[10]

[11][12]
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Experimental Protocols for Stability Assessment
Detailed experimental protocols for assessing the stability of 2-Ethynylpyrimidine are not

described in the reviewed literature. However, a standard approach for conducting a

preliminary stability study can be outlined.

Objective
To evaluate the stability of 2-Ethynylpyrimidine under accelerated (heat, light) and long-term

(recommended storage) conditions.

Materials and Methods
Reference Standard: A well-characterized, high-purity lot of 2-Ethynylpyrimidine, stored at

-20°C under argon.

Analytical Technique: High-Performance Liquid Chromatography (HPLC) with UV detection is

a suitable method for purity assessment and quantification of degradants. A reversed-phase

C18 column with a mobile phase consisting of a buffered aqueous solution and an organic

modifier (e.g., acetonitrile or methanol) would be a typical starting point for method

development.

Forced Degradation: To identify potential degradation products, the compound would be

subjected to stress conditions:

Acidic: 0.1 M HCl at 40-60°C

Basic: 0.1 M NaOH at 40-60°C

Oxidative: 3% H₂O₂ at room temperature

Thermal: 80°C (solid state)

Photolytic: Exposure to UV/Vis light (ICH Q1B guidelines)

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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